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Compound of Interest

Compound Name: VU0155069

Cat. No.: B3179267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation of a stock solution for

VU0155069, a potent and selective inhibitor of Phospholipase D1 (PLD1). Accurate preparation

of the stock solution is critical for ensuring reproducibility and reliability in experimental results.

This document outlines the necessary materials, a step-by-step procedure, and essential

storage and handling information.

Introduction
VU0155069 is a small molecule inhibitor that demonstrates high selectivity for PLD1 over

PLD2, with IC50 values of 46 nM and 933 nM, respectively[1][2]. It is a valuable tool for

studying the physiological and pathological roles of PLD1, which is implicated in various

cellular processes such as membrane trafficking, cytoskeletal reorganization, and cell

migration[2]. Dysregulation of PLD1 activity has been linked to diseases like cancer and

Alzheimer's disease[1]. These notes provide a standardized protocol to prepare a VU0155069
stock solution for in vitro and in vivo research applications.

Chemical and Physical Properties
A summary of the key quantitative data for VU0155069 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 499.43 g/mol (as HCl salt)

463.0 g/mol (as free base)

Formula C26H27ClN4O2・HCl

Solubility (DMSO) Up to 100 mM

50 mg/mL (~108 mM)

25 mg/mL

15 mg/mL (requires warming)

Solubility (Ethanol) Up to 50 mM

Storage (Solid) -20°C for up to 3 years

Storage (Stock Solution) -20°C for up to 1 month

-80°C for up to 6 months

Note: The molecular weight may vary depending on whether the compound is supplied as a

free base or a salt. Always refer to the manufacturer's certificate of analysis for the batch-

specific molecular weight. Solubility can be affected by factors such as temperature and the

purity of the solvent. Using freshly opened, anhydrous DMSO is recommended as it is

hygroscopic, and absorbed moisture can reduce solubility.

Experimental Protocol: Preparation of a 10 mM
VU0155069 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of VU0155069 in DMSO.

Materials:

VU0155069 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Equilibrate Reagents: Allow the vial of VU0155069 powder and the DMSO to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weigh VU0155069: Accurately weigh the desired amount of VU0155069 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you will need 4.99 mg of VU0155069
(assuming a molecular weight of 499.43 g/mol for the HCl salt).

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 499.43 g/mol = 0.00499 g = 4.99 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the

VU0155069 powder. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly to dissolve the compound. If

necessary, gentle warming in a water bath (up to 50°C) or brief sonication can be used to aid

dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Visualizations
Experimental Workflow for Stock Solution Preparation

Workflow for VU0155069 Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing VU0155069 stock solution.

Hypothetical Signaling Pathway of VU0155069 Action
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Hypothetical Signaling Pathway of VU0155069
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Caption: Hypothetical signaling pathway of VU0155069.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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